Cas no 19945-62-1 (2-Butenoic acid, 2-methyl-4-oxo-, methyl ester, (2E)-)
19945-62-1 structure
Product Name:2-Butenoic acid, 2-methyl-4-oxo-, methyl ester, (2E)-
CAS No:19945-62-1
MF:C6H8O3
MW:128.125922203064
CID:1390826
PubChem ID:12165602
Update Time:2025-04-20
2-Butenoic acid, 2-methyl-4-oxo-, methyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 2-methyl-4-oxo-, methyl ester, (2E)-
- DTXSID201283203
- SCHEMBL4866478
- Methyl (2E)-2-methyl-4-oxo-2-butenoate
- 19945-62-1
-
- Inchi: 1S/C6H8O3/c1-5(3-4-7)6(8)9-2/h3-4H,1-2H3/b5-3+
- InChI Key: QTZRMOICYYNVDZ-HWKANZROSA-N
- SMILES: O(C)C(/C(=C/C=O)/C)=O
Computed Properties
- Exact Mass: 128.04734
- Monoisotopic Mass: 128.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
2-Butenoic acid, 2-methyl-4-oxo-, methyl ester, (2E)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
19945-62-1 (2-Butenoic acid, 2-methyl-4-oxo-, methyl ester, (2E)-) Related Products
- 6622-76-0(Methyl tiglate)
- 14316-68-8(2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)-)
- 5837-78-5(Ethyl tiglate)
- 1567-14-2(2-Methyl (E)-2-Methyl-2-pentenoate)
- 17041-60-0(Dimethyl ethylidenemalonate)
- 61692-83-9(Propyl tiglate)
- 22035-53-6(Dimethyl isopropylidenemalonate)
- 5953-76-4(Angelic Acid Methyl Ester)
- 617-54-9(Dimethyl citraconate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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